N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H17N5O4/c1-12-13(2)23-22(25-20(12)28)27-19(11-15(26-27)17-8-5-9-30-17)24-21(29)18-10-14-6-3-4-7-16(14)31-18/h3-11H,1-2H3,(H,24,29)(H,23,25,28)
• InChI Key: ZKQIONYGVUHSCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC5=CC=CC=C5O4)C
• Molecular Formula: C22H17N5O4
• Molecular Weight: 415.4 g/mol

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C22H17N5O4 and its molecular weight is 415.409. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• Synthesis of Novel Heterocyclic Compounds : Studies have shown the versatility of compounds like N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide in the synthesis of novel heterocyclic compounds. For example, research demonstrates the use of related enaminones in synthesizing pyrazolo[5,1-c][1,2,4]triazines and other complex heterocyclic structures, showcasing their potential as key intermediates in medicinal chemistry (Sanad & Mekky, 2018).

• Catalytic Activity in Organic Synthesis : Such compounds also exhibit catalytic activity in organic synthesis. For instance, their analogs have been used to synthesize benzofuran derivatives with potential antimicrobial and antifungal activities (El Azab & Khaled, 2015).

Biological Activity

• Anticancer Potential : Compounds structurally similar to N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide have shown potential as anticancer agents. For instance, pyrazolo[3,4-d]pyrimidin-4-one derivatives exhibited significant anticancer activity against human breast adenocarcinoma cell lines (Abdellatif et al., 2014).

• Antibacterial and Antifungal Applications : Such compounds have also been found to possess antibacterial and antifungal properties. For example, the synthesis of benzodifuranyl derivatives has been linked to analgesic and anti-inflammatory activities, showing promise in the development of new therapeutic agents (Abu‐Hashem et al., 2020).